Cas no 1261982-86-8 (4-Pyridinol, 2-(2,5-dimethylphenyl)-)

• Product Name: 4-Pyridinol, 2-(2,5-dimethylphenyl)-
• CAS No: 1261982-86-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2767487
• Update Time: 2023-04-04

4-Pyridinol, 2-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol, 2-(2,5-dimethylphenyl)-

• Inchi： 1S/C13H13NO/c1-9-3-4-10(2)12(7-9)13-8-11(15)5-6-14-13/h3-8H,1-2H3,(H,14,15)
• InChI Key： XNHFXHYDASQMEM-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC=C2C)=NC=CC(O)=C1

Computed Properties

• Exact Mass: 199.1
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2